Cas no 116610-58-3 (Pyridine,2-(3-methylphenyl)-4-(methylthio)-6-phenyl-)
116610-58-3 structure
Product Name:Pyridine,2-(3-methylphenyl)-4-(methylthio)-6-phenyl-
CAS No:116610-58-3
MF:C19H17NS
MW:291.40998339653
CID:196422
PubChem ID:189416
Update Time:2025-04-19
Pyridine,2-(3-methylphenyl)-4-(methylthio)-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,2-(3-methylphenyl)-4-(methylthio)-6-phenyl-
- 2-(3-methylphenyl)-4-methylsulfanyl-6-phenylpyridine
- 116610-58-3
- DTXSID40151444
- 2-(3-Methylphenyl)-4-methylthio-6-phenylpyridine
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- Inchi: 1S/C19H17NS/c1-14-7-6-10-16(11-14)19-13-17(21-2)12-18(20-19)15-8-4-3-5-9-15/h3-13H,1-2H3
- InChI Key: MFFGIBWPKDQOPM-UHFFFAOYSA-N
- SMILES: S(C)C1C=C(C2C=CC=CC=2)N=C(C=1)C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 291.10831
- Monoisotopic Mass: 291.10817
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.2
- XLogP3: 5.1
Experimental Properties
- Density: 1.17
- Boiling Point: 444.2°Cat760mmHg
- Flash Point: 222.5°C
- Refractive Index: 1.655
- PSA: 12.89
Pyridine,2-(3-methylphenyl)-4-(methylthio)-6-phenyl- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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